N3-(2,3-dihydro-1H-inden-1-yl)-4H-1,2,4-triazole-3,5-diamine

• IUPAC Name: 3-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,4-triazole-3,5-diamine
• InChI: InChI=1S/C11H13N5/c12-10-14-11(16-15-10)13-9-6-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6H2,(H4,12,13,14,15,16)
• InChI Key: APJJLSBPQBRFBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1NC3=NNC(=N3)N
• Molecular Formula: C11H13N5
• Molecular Weight: 215.25 g/mol
• CAS No.: 1855174-82-1

Description

The compound is a derivative of indene, which is a polycyclic hydrocarbon. It also contains a 1,2,4-triazole ring, which is a type of heterocyclic ring that contains two carbon atoms and three nitrogen atoms.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, similar compounds are often synthesized through reactions involving indene derivatives and appropriate azides or amines.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings. The indene portion of the molecule is a fused ring system containing a five-membered ring and a six-membered ring. The 1,2,4-triazole portion is a five-membered ring containing three nitrogen atoms and two carbon atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitrogen atoms in the 1,2,4-triazole ring. These nitrogen atoms could potentially act as nucleophiles in reactions.

Mechanism of Action

Target of Action

Related compounds have been found to interact with the protein tyrosine kinase (2hck) enzyme .

Mode of Action

It is suggested that similar compounds may interact with their targets through strong hydrogen bonding .

Biochemical Pathways

Related compounds have been found to inhibit the protein tyrosine kinase (2hck) enzyme, which could potentially affect various signaling pathways within the cell .

Result of Action

Related compounds have been found to exhibit antioxidant activity .

Advantages and Limitations for Lab Experiments

One of the main advantages of N3-(2,3-dihydro-1H-inden-1-yl)-4H-1,2,4-triazole-3,5-diamine is its specificity for JMJD3 and UTX, which makes it a valuable tool for studying the role of these enzymes in various biological processes. However, the use of this compound in lab experiments is limited by its low solubility in water and its instability in aqueous solutions. Additionally, this compound has been shown to have off-target effects on other enzymes, which may complicate its use in certain experiments.

Future Directions

There are several future directions for the research on N3-(2,3-dihydro-1H-inden-1-yl)-4H-1,2,4-triazole-3,5-diamine. One area of interest is the development of more stable and water-soluble analogs of this compound that can be used in a wider range of experiments. Additionally, there is a need for further studies to elucidate the specific biological pathways that are affected by this compound and to identify potential therapeutic applications for this compound. Finally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects.
Conclusion
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. Its specificity for JMJD3 and UTX makes it a valuable tool for studying the role of these enzymes in various biological processes. While there are limitations to its use in lab experiments, this compound has shown great potential in the treatment of various diseases, and future research may lead to the development of more effective therapies based on this compound.

Synthesis Methods

The synthesis of N3-(2,3-dihydro-1H-inden-1-yl)-4H-1,2,4-triazole-3,5-diamine involves a multi-step process that starts with the reaction of 2,3-dihydroinden-1-one with hydrazine hydrate to form 2,3-dihydro-1H-inden-1-yl hydrazine. This intermediate is then reacted with 4,5-diamino-1,2,4-triazole to produce this compound. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N3-(2,3-dihydro-1H-inden-1-yl)-4H-1,2,4-triazole-3,5-diamine has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of JMJD3 and UTX, which are involved in the regulation of gene expression through histone demethylation. This inhibition leads to the accumulation of H3K27me3, a repressive epigenetic mark that suppresses the expression of genes involved in cell proliferation, differentiation, and survival.